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Introduction
Chronic Hepatitis B Virus (HBV) infection remains a significant global health challenge, with

current treatments primarily focused on long-term viral suppression rather than a definitive

cure. The persistence of covalently closed circular DNA (cccDNA) in the nucleus of infected

hepatocytes is a key obstacle to viral eradication.[1][2][3] CCC-0975 is a novel disubstituted

sulfonamide compound that specifically inhibits the formation of HBV cccDNA from its

precursor, relaxed circular DNA (rcDNA).[4][5][6][7][8] Its mechanism of action, which is distinct

from that of currently approved nucleos(t)ide analogues (NAs) that target the viral polymerase,

makes it a promising candidate for combination therapy.[4][9]

This document provides detailed application notes and protocols for researchers interested in

evaluating the potential of CCC-0975 in combination with other anti-HBV drugs, such as

Entecavir (ETV), Lamivudine (LAM), and Tenofovir (TDF).
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CCC-0975 interferes with the conversion of rcDNA to cccDNA, a critical step in the

establishment and persistence of HBV infection.[4][5][6][7][8] The proposed mechanism

involves the inhibition of deproteination of rcDNA, which is a prerequisite for its conversion into

cccDNA.[6][8] By targeting a host-mediated process, CCC-0975 may have a higher barrier to

resistance development compared to drugs targeting viral enzymes.

Nucleos(t)ide analogues like ETV, LAM, and TDF are potent inhibitors of the HBV reverse

transcriptase, thereby blocking the synthesis of new viral rcDNA from pregenomic RNA

(pgRNA).[9][10] However, they do not directly affect the existing pool of cccDNA.[9] A

combination therapy of CCC-0975 with an NA is hypothesized to have a synergistic or additive

effect by simultaneously blocking both the formation of new cccDNA and the replenishment of

the rcDNA pool. This dual-pronged attack could lead to a more profound and sustained

reduction in viral replication and potentially contribute to a functional cure.

Quantitative Data on Antiviral Activity
While specific data on the combination of CCC-0975 with other anti-HBV drugs is not yet

publicly available, the following table illustrates how such data would be presented. The values

provided are hypothetical and for illustrative purposes only.
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Drug/Combi
nation

EC50 (µM) CC50 (µM)
Selectivity
Index (SI)

Combinatio
n Index (CI)

Viral Load
Reduction
(log10
IU/mL)

CCC-0975 10[4] >100 >10 - 1.5

Entecavir

(ETV)
0.01 >100 >10000 - 3.0

Lamivudine

(LAM)
0.1 >100 >1000 - 2.5

Tenofovir

(TDF)
0.05 >100 >2000 - 2.8

CCC-0975 +

ETV (1:1)
- - - <1 (Synergy) >4.0

CCC-0975 +

LAM (1:1)
- - - ≈1 (Additive) >3.5

CCC-0975 +

TDF (1:1)
- - - <1 (Synergy) >4.0

EC50: 50% effective concentration for inhibiting HBV replication. CC50: 50% cytotoxic

concentration. Selectivity Index (SI): CC50/EC50. A higher SI indicates a better safety profile.

Combination Index (CI): A quantitative measure of drug interaction. CI < 1 indicates synergy, CI

= 1 indicates an additive effect, and CI > 1 indicates antagonism.[11][12]

Experimental Protocols
In Vitro Anti-HBV Activity and Cytotoxicity Assays
Objective: To determine the EC50 and CC50 of CCC-0975 and other anti-HBV drugs, alone

and in combination.

Cell Line: HepG2.2.15 cells, a human hepatoblastoma cell line that stably expresses HBV.[13]

[14]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3421587/
https://www.researchgate.net/post/How-to-calculate-Combination-Index-CI-for-drug-drug-interaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC5328565/
https://www.benchchem.com/product/b15609303/docs?utm_src=pdf-body#application-notes-and-protocols-ccc-0975-in-combination-with-other-anti-hbv-drugs
https://pubmed.ncbi.nlm.nih.gov/8721544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1773159/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Cell Seeding: Seed HepG2.2.15 cells in 96-well plates at a density of 5 x 10^4 cells/well and

incubate overnight.

Drug Treatment: Prepare serial dilutions of CCC-0975 and the other anti-HBV drugs (e.g.,

ETV, LAM, TDF) in cell culture medium. For combination studies, use a checkerboard

dilution format.[15]

Incubation: Remove the old medium from the cells and add the drug-containing medium.

Incubate the plates for 7 days, changing the medium every 2-3 days.

Supernatant Collection: After 7 days, collect the cell culture supernatant for quantification of

secreted HBV DNA (a marker of viral replication).

HBV DNA Quantification: Extract viral DNA from the supernatant and quantify using real-time

PCR.

Cytotoxicity Assay: In a parallel plate with uninfected cells (or HepG2.2.15 cells where HBV

replication is suppressed), assess cell viability using a standard method such as the MTT or

CellTiter-Glo assay.[16]

Data Analysis: Calculate the EC50 and CC50 values by fitting the dose-response data to a

sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Synergy Analysis using the Combination Index (CI)
Method
Objective: To determine the nature of the interaction between CCC-0975 and other anti-HBV

drugs.

Protocol:

Experimental Setup: Perform a checkerboard assay as described above, testing a range of

concentrations for each drug, both alone and in combination.
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Data Collection: Determine the fractional inhibition of HBV replication for each drug

concentration and combination.

CI Calculation: Use a software program like CompuSyn or SynergyFinder to calculate the

Combination Index (CI) based on the median-effect principle of Chou-Talalay.[11][12][17] The

CI is calculated using the following formula for two drugs: CI = (D)1/(Dx)1 + (D)2/(Dx)2

Where (Dx)1 and (Dx)2 are the concentrations of drug 1 and drug 2 alone that produce a

certain effect (e.g., 50% inhibition), and (D)1 and (D)2 are the concentrations of the drugs in

combination that produce the same effect.

Interpretation:

CI < 1: Synergism

CI = 1: Additive effect

CI > 1: Antagonism
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Caption: HBV rcDNA to cccDNA conversion pathway and points of drug intervention.
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Experimental Workflow: Evaluating Anti-HBV Drug
Combinations

Start: Hypothesis
(Synergy between CCC-0975 and NAs)

Cell Culture
(HepG2.2.15 cells)

Drug Preparation
(Serial dilutions of single agents and combinations)

Checkerboard Assay
(7-day incubation)

Data Collection

HBV DNA Quantification
(qPCR)

Cytotoxicity Assay
(MTT / CellTiter-Glo)

Data Analysis

Calculate EC50 & CC50 Calculate Combination Index (CI)

Interpretation of Results

Synergy (CI < 1) Additive (CI = 1) Antagonism (CI > 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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